Cas no 1020979-10-5 (N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide)

• Product Name: N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide
• CAS No: 1020979-10-5
• MF: C₁₈H₂₃N₅O₅S
• MW: 421.470722436905
• CID: 6147365
• PubChem ID: 42154772
• Update Time: 2025-11-01

N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide
• 1020979-10-5
• N-(4-((4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl)sulfonyl)phenyl)acetamide
• AKOS024502307
• F5241-0093
• VU0638522-1
• N-[4-[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonylphenyl]acetamide

• Inchi： 1S/C18H23N5O5S/c1-13(24)19-14-4-6-15(7-5-14)29(25,26)23-10-8-22(9-11-23)16-12-17(27-2)21-18(20-16)28-3/h4-7,12H,8-11H2,1-3H3,(H,19,24)
• InChI Key： FAMPVMXZGFKQPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(C2C=C(N=C(N=2)OC)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.14199002g/mol
• Monoisotopic Mass: 421.14199002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 122Ų

Additional information on N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide

Comprehensive Overview of N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide (CAS No. 1020979-10-5)

N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide, with the CAS number 1020979-10-5, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a dimethoxypyrimidine core with a piperazine ring and an acetamide moiety. Such a configuration makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, given its ability to interact with specific biological targets.

The compound's sulfonylphenyl group enhances its solubility and bioavailability, which are critical factors in medicinal chemistry. Recent studies have highlighted its relevance in addressing inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine. For instance, its structural similarity to known PI3K inhibitors has sparked interest in its potential role in cancer therapy, a hot topic in biomedical research. Additionally, its 2,6-dimethoxypyrimidin-4-yl segment contributes to its stability and binding affinity, making it a versatile scaffold for further derivatization.

From a synthetic perspective, CAS 1020979-10-5 is often synthesized via multi-step organic reactions, including nucleophilic substitution and sulfonylation. These methods are well-documented in peer-reviewed journals, ensuring reproducibility for industrial and academic labs. The compound's purity and characterization are typically verified using HPLC, NMR, and mass spectrometry, meeting stringent quality standards. This rigor is essential for researchers seeking reliable compounds for high-throughput screening or mechanistic studies.

In the context of drug repurposing, a growing area of interest, N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide has been evaluated for its off-target effects. Computational tools like molecular docking and QSAR modeling have predicted its interactions with non-canonical targets, such as G-protein-coupled receptors (GPCRs). Such insights are valuable for expanding its therapeutic applications beyond initial hypotheses. Moreover, its low cytotoxicity profile in preliminary assays suggests favorable safety margins for further preclinical testing.

The demand for small-molecule modulators in personalized medicine has further elevated the significance of this compound. With the rise of AI-driven drug discovery, researchers are leveraging machine learning to optimize its pharmacokinetic properties. Questions like "How does CAS 1020979-10-5 compare to existing kinase inhibitors?" or "What are the synthetic routes for N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide?" are frequently searched, reflecting its relevance in both academic and industrial settings.

In summary, N-(4-{[4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]sulfonyl}phenyl)acetamide (1020979-10-5) represents a multifaceted compound with broad potential in life sciences. Its structural complexity, combined with emerging applications in targeted therapy and computational chemistry, positions it as a valuable asset for future research. As the scientific community continues to explore its capabilities, this compound may soon play a pivotal role in addressing unmet medical needs.